sodium;1-oxaspiro[2.4]heptane-2-carboxylate

• IUPAC Name: sodium;1-oxaspiro[2.4]heptane-2-carboxylate
• InChI: InChI=1S/C7H10O3.Na/c8-6(9)5-7(10-5)3-1-2-4-7;/h5H,1-4H2,(H,8,9);/q;+1/p-1
• InChI Key: KVLURFWVMKVCFL-UHFFFAOYSA-M
• Canonical SMILES: C1CCC2(C1)C(O2)C(=O)[O-].[Na+]
• Molecular Formula: C7H9NaO3
• Molecular Weight: 164.13 g/mol

Description

The compound with the identifier “sodium;1-oxaspiro[24]heptane-2-carboxylate” is a chemical entity listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of sodium;1-oxaspiro[2.4]heptane-2-carboxylate involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve multiple steps, including the use of various reagents and catalysts to facilitate the reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to optimize the synthesis process.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up to meet the demand for the compound. This involves the use of large-scale reactors and advanced technologies to ensure efficient and cost-effective production. The industrial methods also focus on minimizing waste and ensuring the safety of the production process.

Chemical Reactions Analysis

Types of Reactions: sodium;1-oxaspiro[2.4]heptane-2-carboxylate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, making it suitable for different applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pH, and solvent, are optimized to achieve the desired products.

Major Products Formed: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used. These products are characterized by their unique chemical structures and properties, which are essential for their applications in various fields.

Scientific Research Applications

sodium;1-oxaspiro[2.4]heptane-2-carboxylate has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on biological systems and its use as a tool for understanding biochemical pathways. In medicine, this compound is investigated for its potential therapeutic effects and its role in drug development. In industry, it is used in the production of various chemicals and materials.

Mechanism of Action

The mechanism of action of sodium;1-oxaspiro[2.4]heptane-2-carboxylate involves its interaction with specific molecular targets and pathways. These interactions are essential for the compound’s effects on biological systems. The molecular targets include enzymes, receptors, and other proteins that play a crucial role in the compound’s activity. The pathways involved in the mechanism of action are complex and involve multiple steps and interactions.

Comparison with Similar Compounds

Similar Compounds: sodium;1-oxaspiro[2.4]heptane-2-carboxylate is compared with other similar compounds to highlight its uniqueness. The similar compounds include those with similar chemical structures and properties. These comparisons are essential for understanding the specific advantages and limitations of this compound.

Uniqueness: The uniqueness of this compound lies in its specific chemical structure and properties, which make it suitable for various applications. The compound’s unique features are highlighted through comparisons with other similar compounds, emphasizing its potential advantages in different fields.

Conclusion

This compound is a compound with significant potential in various scientific and industrial applications. Its unique chemical properties and the ability to undergo various reactions make it a valuable tool in research and industry. The detailed analysis of its preparation methods, chemical reactions, scientific applications, mechanism of action, and comparison with similar compounds provides a comprehensive understanding of its significance.